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Compound of Interest

Compound Name: sodium butane-2-sulfinate

CAS No.: 1349717-43-6

Cat. No.: B6615105 Get Quote

Compound Identity & Significance
Chemical Name: Sodium butane-2-sulfinate[1][2]

Common Name: Sodium sec-butylsulfinate; Baran Diversinate™

CAS Number: 1349717-43-6

Molecular Formula:

[3]

Molecular Weight: 144.17 g/mol [3]

Structure:

Application Context: This compound serves as a precursor for sec-butyl radicals. Unlike

traditional organometallic reagents, sodium sulfinates are air-stable solids that release alkyl

radicals upon oxidation (chemical or electrochemical), releasing

as the only byproduct. This "innate C–H functionalization" allows for the direct alkylation of
heteroaromatic drug scaffolds.

Spectroscopic Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b6615105?utm_src=pdf-interest
https://www.benchchem.com/product/b6615105?utm_src=pdf-body
https://www.sigmaaldrich.com/SE/en/search/sodium-butane?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=sodium%20butane&type=product
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena448969804?context=bbe
https://www.biocompare.com/11119-Chemicals-and-Reagents/21256935-Sodium-tert-butylsulfinate/
https://www.biocompare.com/11119-Chemicals-and-Reagents/21256935-Sodium-tert-butylsulfinate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6615105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Selection: Due to the ionic nature of the sulfinate salt, Deuterium Oxide (

) or DMSO-

are the required solvents.

is unsuitable due to poor solubility.

H NMR Data (Representative in

)
The spectrum is characterized by the shielding effect of the sulfinate anion (

) compared to the corresponding sulfonyl chloride or sulfonate. The

-proton is the most diagnostic signal.

Position Proton Type
Shift (

, ppm)
Multiplicity Integration

Coupling (

)

H-2
Methine (

)
2.05 – 2.25 Multiplet (dq) 1H Hz

H-3
Methylene (

)
1.30 – 1.60 Multiplet 2H Complex

H-1
Methyl (

)
1.05 – 1.15 Doublet 3H Hz

H-4
Methyl (

)
0.85 – 0.95 Triplet 3H Hz
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Chirality: The C-2 carbon is a stereocenter. While the reagent is typically supplied as a

racemate, the sulfinate sulfur atom is also technically a stereogenic center (pyramidal

geometry). However, in the salt form in aqueous solution, the anion is often treated as

effectively achiral due to rapid exchange or solvation dynamics, unlike sulfinate esters which

have fixed sulfur chirality.

Diagnostic Shift: The

-proton at ~2.1 ppm is significantly upfield from the corresponding sulfone (

ppm) or sulfonyl chloride (

ppm), confirming the +4 oxidation state of sulfur.

C NMR Data (Representative in

)

Carbon Position Assignment
Shift (

, ppm)
Notes

C-2
-CH (

)

62.0 – 66.0 Deshielded by Sulfur

C-3 -CH 22.0 – 25.0

C-1
Methyl (

)
12.0 – 14.0

C-4
Methyl (

)
10.0 – 12.0

B. Infrared (IR) Spectroscopy
The IR spectrum of sulfinate salts is distinct from sulfonates (
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) and sulfones (

). The key feature is the S=O stretching vibration.

Key Bands:

(Asymmetric Stretch): 1020 – 1050 cm

(Strong)

(Symmetric Stretch): 950 – 990 cm

(Strong)

C-H Stretches: 2850 – 2980 cm

(Aliphatic C-H)

Differentiation: Sulfonates typically absorb at higher frequencies (1150–1250 cm

). The absence of bands in the 1150–1350 cm

region is a quick quality control check to ensure the sulfinate has not oxidized to the sulfonate
during storage.

C. Mass Spectrometry (MS)
Method: Electrospray Ionization (ESI) in Negative Mode (ESI-). Sulfinate salts exist as stable

anions in solution, making ESI(-) the most sensitive detection method.

Target Ion:

Formula:

Calculated m/z: 121.03

Observed m/z:121.0

Fragmentation Pattern (MS/MS): Upon collision-induced dissociation (CID), sulfinates often

lose

(neutral loss of 64 Da).
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Parent: 121.0

Daughter: 57.0 (

or radical equivalent depending on mechanism, though in negative mode,

loss is the primary pathway).

Experimental Workflow & Visualization
The following diagram illustrates the synthesis and activation pathway, highlighting the critical

spectroscopic checkpoints.

QC Checkpoints

Sulfonyl Chloride
(R-SO2Cl)

Start Material

Reduction
(Na2SO3 / NaHCO3)
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(R-SO2Na)

Target
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(Air/Time)
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1H NMR:

Alpha-H ~2.1 ppm

IR:
1020/980 cm-1

Sulfonate Impurity
(R-SO3Na)

 +16 Da (MS)
Shift >1150 cm-1 (IR)

Click to download full resolution via product page

Figure 1: Synthesis and Quality Control workflow for Sodium Butane-2-sulfinate. Note the

critical divergence to Sulfonate impurity if stored improperly.

Protocol: Sample Preparation for Analysis
To ensure reproducible data, follow these specific preparation steps:

NMR Prep:
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Weigh 10–15 mg of sodium butane-2-sulfinate.

Dissolve in 0.6 mL of

(99.9% D).

Note: Do not use heat to dissolve; sulfinates can disproportionate at high temperatures in

solution. If the solution is cloudy, filter through a cotton plug; cloudiness often indicates

sulfone impurities.

IR Prep (ATR Method):

Place a small amount of solid directly on the diamond crystal.

Apply high pressure to ensure good contact.

Critical: Ensure the background is recently collected to avoid atmospheric water/CO2

interference in the fingerprint region.

Storage:

Store the solid under inert atmosphere (Argon/Nitrogen) at 4°C. Sulfinates are hygroscopic

and prone to oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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